4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95%
Overview
Description
4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, also known as TBS-NB, is a synthetic organic compound with a wide range of applications in the field of scientific research. It is a white to off-white crystalline powder that is soluble in organic solvents and can be used as a reagent in chemical synthesis. TBS-NB is a versatile compound that has been used in a variety of applications including drug development, biochemistry, and pharmacology.
Scientific Research Applications
4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of lignans and other natural products, as well as in the synthesis of pharmaceuticals and other drugs. It has also been used in the development of fluorescent probes for the detection of hydrogen peroxide and other reactive oxygen species. Additionally, 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95% has been used in studies of protein-protein interactions, enzyme kinetics, and drug metabolism.
Mechanism of Action
The mechanism of action of 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95% is not well understood. However, it is believed to act as a proton donor, donating a proton to the substrate molecule, which is then converted into a product. In addition, it is believed to be involved in the formation of intermediates in the reaction, which can then be used to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95% are not yet fully understood. However, it has been shown to inhibit the activity of certain enzymes, including cytochrome P450 enzymes and lipoxygenases, which are involved in the metabolism of drugs and other xenobiotics. In addition, it has been shown to inhibit the activity of certain proteins, such as the receptor tyrosine kinase c-Src.
Advantages and Limitations for Lab Experiments
The use of 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive reagent that is readily available and can be used in a variety of applications. In addition, it is a relatively stable compound that is not easily degraded or oxidized, making it suitable for long-term storage. However, it is important to note that 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95% is a toxic compound and should be handled with care.
Future Directions
The potential applications of 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95% are still being explored, and there are several potential future directions for research. These include the development of new fluorescent probes for the detection of reactive oxygen species, the development of new drugs and pharmaceuticals, and the investigation of the mechanism of action of 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95%. Additionally, further studies are needed to understand the biochemical and physiological effects of 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95%, as well as its potential toxicity.
Synthesis Methods
4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95% can be synthesized from the reaction of 4-nitrobenzaldehyde and 3-t-butylsulfamoylphenol in the presence of a base and a catalyst. The reaction is carried out in a solvent, such as dimethylformamide (DMF), at a temperature of 80°C for 2-3 hours. The reaction mixture is then cooled and the product is isolated by filtration, recrystallization, and column chromatography.
properties
IUPAC Name |
4-[3-(tert-butylsulfamoyl)phenyl]-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O6S/c1-17(2,3)18-26(24,25)13-6-4-5-11(9-13)12-7-8-14(16(20)21)15(10-12)19(22)23/h4-10,18H,1-3H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKTSVTXGYAAPKV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NS(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501130116 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 3′-[[(1,1-dimethylethyl)amino]sulfonyl]-3-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501130116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
378.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid | |
CAS RN |
1261916-92-0 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 3′-[[(1,1-dimethylethyl)amino]sulfonyl]-3-nitro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261916-92-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 3′-[[(1,1-dimethylethyl)amino]sulfonyl]-3-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501130116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
